N-(3-chlorophenyl)-2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide
• InChI: InChI=1S/C14H13ClN6OS/c1-2-21-13-12(19-20-21)14(17-8-16-13)23-7-11(22)18-10-5-3-4-9(15)6-10/h3-6,8H,2,7H2,1H3,(H,18,22)
• InChI Key: IXZZEOFGDZKWBF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)SCC(=O)NC3=CC(=CC=C3)Cl)N=N1
• Molecular Formula: C14H13ClN6OS
• Molecular Weight: 348.8 g/mol
• CAS No.: 1058231-92-7

Description

N-(3-chlorophenyl)-2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H13ClN6OS and its molecular weight is 348.81. The purity is usually 95%.
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Scientific Research Applications

Antiasthma Agents

Compounds with a triazolopyrimidine structure have been identified as potential mediators for inhibiting asthma-related responses. The preparation of 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines, which were active as mediator release inhibitors, highlights the utility of such compounds in developing antiasthma pharmaceuticals. These compounds were synthesized through a series of reactions involving arylamidines and evaluated using the human basophil histamine release assay to determine their effectiveness in inhibiting mediator release, suggesting their potential application in asthma treatment (Medwid et al., 1990).

Antimalarial Effects

Another area of application for compounds with a similar structural motif is in the treatment of malaria. The synthesis and evaluation of 2‐(3,4‐dichloroanilino)‐7‐[[[(dialkylamino)alkyl]amino]]‐5‐methyl‐s‐triazolo[1,5‐a]pyrimidines demonstrated antimalarial activity against P. berghei in mice. These findings open the door for the development of new antimalarial drugs based on the triazolopyrimidine core, providing a new avenue for therapeutic intervention in malaria (Werbel, Elslager, & Chu, 1973).

Insecticidal Assessment

The investigation into heterocycles incorporating a thiadiazole moiety for their insecticidal properties against the cotton leafworm, Spodoptera littoralis, showcases the potential of triazolopyrimidine derivatives in agricultural applications. This study involved the synthesis of various heterocycles, including triazolopyrimidines, to evaluate their efficacy as insecticidal agents, highlighting the versatility of these compounds in addressing agricultural pests (Fadda et al., 2017).